Cas no 1189906-98-6 (1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine)

• Product Name: 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine
• CAS No: 1189906-98-6
• MF: C₂₂H₂₇N₃O₃S
• MW: 413.533084154129
• CID: 6220470
• PubChem ID: 51694902
• Update Time: 2025-06-08

1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine
• F3407-4234
• [6-(benzenesulfonyl)pyridin-3-yl]-(4-cyclohexylpiperazin-1-yl)methanone
• HMS3498H03
• 1-[6-(benzenesulfonyl)pyridine-3-carbonyl]-4-cyclohexylpiperazine
• (4-cyclohexylpiperazin-1-yl)(6-(phenylsulfonyl)pyridin-3-yl)methanone
• VU0627013-1
• 1-cyclohexyl-4-{[6-(phenylsulfonyl)pyridin-3-yl]carbonyl}piperazine
• 1189906-98-6
• AKOS021979050

• Inchi： 1S/C22H27N3O3S/c26-22(25-15-13-24(14-16-25)19-7-3-1-4-8-19)18-11-12-21(23-17-18)29(27,28)20-9-5-2-6-10-20/h2,5-6,9-12,17,19H,1,3-4,7-8,13-16H2
• InChI Key： WZRBEJWNQZHQED-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=C(C=N1)C(N1CCN(CC1)C1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 413.17731291g/mol
• Monoisotopic Mass: 413.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine

Introduction to 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine (CAS No. 1189906-98-6)

1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine (CAS No. 1189906-98-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonyl group, a pyridine ring, and a cyclohexylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study.

The benzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a common functional group in drug design. The pyridine ring, on the other hand, is a versatile aromatic heterocycle that can participate in various biological interactions, including hydrogen bonding and π-π stacking. The cyclohexylpiperazine moiety adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and permeability.

Recent studies have highlighted the potential of 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine was evaluated for its anti-inflammatory properties. The results indicated that this compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacological profile of 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine has also been explored in preclinical models. Animal studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an oral medication. Additionally, it has shown low toxicity in preliminary safety assessments, further supporting its development as a therapeutic agent.

From a synthetic perspective, the preparation of 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine involves several well-established chemical reactions. The synthesis typically begins with the formation of the cyclohexylpiperazine core, followed by the introduction of the pyridine ring and the benzenesulfonyl group through appropriate coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its large-scale manufacturing.

In conclusion, 1-6-(benzenesulfonyl)pyridine-3-carbonyl-4-cyclohexylpiperazine (CAS No. 1189906-98-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating various diseases.